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Compound of Interest

Compound Name: 5-Bromo-2-iodotoluene

Cat. No.: B045939

Technical Guide: Safe Handling and Use of 5-
Bromo-2-iodotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and representative experimental use of 5-Bromo-2-iodotoluene (CAS No. 116632-39-4). The
information is intended to ensure the safe and effective use of this compound in a laboratory
setting.

Chemical and Physical Properties

5-Bromo-2-iodotoluene is a dihalogenated derivative of toluene, often appearing as a white to
off-white crystalline solid or a clear, slightly yellow to light red-pink liquid.[1] It is sparingly
soluble in water and is sensitive to light.[1]
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Property Value Source
Molecular Formula C7HeBrl [2]
Molecular Weight 296.93 g/mol [2]
Boiling Point 263 °C (lit.) [3]
Density 2.08 g/mL at 25 °C (lit.) [3]
Refractive Index n20/D 1.65 (lit.) [3]
Flash Point 110 °C (230 °F) - closed cup [1]

Room temperature, in a cool,
Storage Temperature [4]
dark, and dry place

Safety and Hazard Information

5-Bromo-2-iodotoluene is considered a hazardous substance and should be handled with
appropriate care. The primary hazards are skin, eye, and respiratory tract irritation.[2][5]

~HS Classificati | H | S

GHS Classification Hazard Code Hazard Statement
Skin Irritation H315 Causes skin irritation
Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —
single exposure (Respiratory H335 May cause respiratory irritation

tract irritation)

Source:[2]

Precautionary Statements

Safe handling of 5-Bromo-2-iodotoluene requires adherence to the following precautionary
measures:
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Code Precautionary Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.[2]
P264 Wash skin thoroughly after handling.[6]
p271 Use only outdoors or in a well-ventilated area.[2]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
P302 + P352 IF ON SKIN: Wash with plenty of water.[6]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]
Call a POISON CENTER/doctor if you feel
P312
unwell.[6]
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.[6]
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.[6]
Take off contaminated clothing and wash it
P362 + P364
before reuse.[5]
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.[6]
P405 Store locked up.[5]
Dispose of contents/container to an approved
P501

waste disposal plant.[6]

Experimental Protocols: Representative Suzuki
Coupling Reaction
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5-Bromo-2-iodotoluene is a versatile intermediate in organic synthesis, frequently utilized in
cross-coupling reactions such as the Suzuki-Miyaura coupling.[3][5] The differential reactivity of
the bromine and iodine substituents allows for selective functionalization. The following is a
representative protocol for a Suzuki coupling reaction, based on general procedures for similar
compounds.

Reaction Scheme:

Materials:

e 5-Bromo-2-iodotoluene

e Arylboronic acid (1.1 - 1.5 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%)

e Base (e.g., K2COs, K3PO4, 2-3 equivalents)

o Degassed solvent (e.g., 1,4-dioxane/water 4:1, or toluene/ethanol/water)
e Anhydrous sodium sulfate or magnesium sulfate

¢ Organic solvent for extraction (e.g., ethyl acetate)

 Brine solution

o Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)
Procedure:

e Preparation: To a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or
argon), add 5-Bromo-2-iodotoluene (1.0 equivalent), the arylboronic acid (1.2 equivalents),
and the base (2.0 equivalents).

o Catalyst Addition: Add the palladium catalyst (0.05 equivalents) to the flask.

e Solvent Addition: Add the degassed solvent system via syringe to achieve a suitable
concentration (e.g., 0.1 M).
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» Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously.

» Monitoring: Monitor the reaction progress by a suitable technique such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the
starting material is consumed.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an
organic solvent such as ethyl acetate and wash with water and then brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica

gel.

Visualized Workflows and Logical Relationships
Safe Handling Workflow

The following diagram illustrates the key stages for the safe handling of 5-Bromo-2-
iodotoluene in a laboratory setting.
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Receiving & Storage

Check container integrity

Pre-Use Inspection

Don appropriate PPE

Personal Protective Equipment (PPE)

Nitrile gloves, safety goggles, lab coat

Handling in Ventilated Area

Use fume hood or ventilated enclosure

Weighing & Dispensing

Handle with care to avoid spills

Reaction Setup

Under inert atmosphere if required

Post-Reaction Quenching & Work-up

Neutralize reactive intermediates

Decontamination of Glassware

Rinse with appropriate solvent

Waste Disposal " Follow institutional guidelines for halogenated waste

Click to download full resolution via product page

Safe Handling Workflow for 5-Bromo-2-iodotoluene
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First Aid Decision Tree

In the event of accidental exposure, the following decision tree provides guidance on initial first
aid measures.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-iodotoluene safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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